Cas no 1261723-70-9 (3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine)
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine
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- Inchi: 1S/C12H8ClF2NO/c1-17-12-10(13)7(5-6-16-12)8-3-2-4-9(14)11(8)15/h2-6H,1H3
- InChI Key: MXPAWRYAQIMNIS-UHFFFAOYSA-N
- SMILES: ClC1C(=NC=CC=1C1C=CC=C(C=1F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 257
- XLogP3: 3.6
- Topological Polar Surface Area: 22.1
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023595-250mg |
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine |
1261723-70-9 | 97% | 250mg |
$734.40 | 2023-09-03 | |
| Alichem | A023023595-500mg |
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine |
1261723-70-9 | 97% | 500mg |
$1009.40 | 2023-09-03 | |
| Alichem | A023023595-1g |
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine |
1261723-70-9 | 97% | 1g |
$1696.80 | 2023-09-03 |
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine: A Comprehensive Overview
3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine, also known by its CAS number CAS No. 1261723-70-9, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with chlorine, methoxy, and a difluorophenyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and development purposes.
The synthesis of 3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These efforts have been documented in several peer-reviewed journals, highlighting the importance of this compound in organic synthesis.
In terms of pharmacological applications, 3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine has shown promising results in preliminary studies. Its ability to interact with specific biological targets has made it a candidate for drug development programs targeting various diseases. For instance, recent studies have investigated its potential as an anti-inflammatory agent and its efficacy in modulating cellular signaling pathways. These findings underscore the compound's versatility and its potential role in therapeutic interventions.
The environmental impact of CAS No. 1261723-70-9 has also been a subject of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under different environmental conditions. These investigations are crucial for ensuring the safe handling and disposal of the compound during industrial processes. The results indicate that while the compound exhibits moderate biodegradability, further research is required to fully understand its long-term effects on ecosystems.
From a structural perspective, the molecular architecture of 3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine is highly symmetrical yet functionalized with electron-withdrawing groups. This configuration enhances its reactivity in certain chemical transformations while maintaining stability under specific reaction conditions. Computational chemistry studies have provided insights into the electronic properties and reactivity trends of this compound, further aiding in its application across diverse chemical systems.
In conclusion, 3-Chloro-4-(2,3-difluorophenyl)-2-methoxypyridine (CAS No. 1261723-70-9) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on various scientific domains. Its unique properties continue to attract the attention of researchers worldwide, driving ongoing investigations into its applications and environmental implications.
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